2-epi-Abamectin

• Molecular Formula: C48H72O14
• Molecular Weight: 873.1 g/mol
• InChI: InChI=1S/C48H72O14/c1-11-25(2)43-28(5)17-18-47(62-43)23-34-20-33(61-47)16-15-27(4)42(26(3)13-12-14-32-24-55-45-40(49)29(6)19-35(46(51)58-34)48(32,45)52)59-39-22-37(54-10)44(31(8)57-39)60-38-21-36(53-9)41(50)30(7)56-38/h12-15,17-19,25-26,28,30-31,33-45,49-50,52H,11,16,20-24H2,1-10H3/b13-12+,27-15+,32-14+/t25-,26-,28-,30-,31-,33+,34-,35+,36-,37-,38-,39-,40+,41-,42-,43+,44-,45+,47+,48+/m0/s1
• InChIKey: RRZXIRBKKLTSOM-TYECJXEWSA-N

2-epi-Abamectin Reference Standard Overview

2-epi-Abamectin (CAS 106434-14-4, also known as epi-Avermectin B1a) is a stereoisomer and primary degradation product of the macrocyclic lactone insecticide abamectin, formed via base-catalyzed epimerization at the C-2 position [1]. It is not intended for therapeutic or field use but serves as a critical analytical reference standard for monitoring the stability, purity, and degradation pathways of abamectin-based formulations [2]. As a member of the avermectin family, its distinct stereochemistry at C-2 results in a profound loss of biological activity compared to the parent compound, making it essential for ensuring product integrity in quality control, environmental fate studies, and impurity profiling [3].

1 Degradation profiling & stability-indicating method validation for abamectin formulations

2 Environmental residue monitoring in soil, plant tissue, and surface water

3 Reference standard for chromatographic peak assignment where co-elution with parent abamectin occurs

• [1] Pivnichny, J. V., Arison, B. H., Preiser, F. A., Shim, J. S. K., & Mrozik, H. (1988). Base-catalyzed isomerization of avermectins. Journal of Agricultural and Food Chemistry, 36(4), 826–828. View Source
• [2] Awasthi, A., Razzak, M., Al-Kassas, R., Greenwood, D. R., Harvey, J., & Garg, S. (2012). Separation and Identification of Degradation Products in Abamectin Formulation Using LC, LTQ FT-MS, H/D Exchange and NMR. Current Pharmaceutical Analysis, 8(4), 295–305. View Source
• [3] Awasthi, A. (2013). Stability evaluation of selected anthelmintic macrocyclic lactone compounds and formulations. Doctoral dissertation, The University of Auckland. View Source

Why Other Avermectins Cannot Substitute

Despite being a close structural analog, 2-epi-Abamectin is not functionally equivalent to abamectin or other macrocyclic lactones like ivermectin or emamectin. The C-2 epimerization that defines this compound drastically reduces its biological activity by approximately 100-fold compared to abamectin [1]. In analytical settings, this near-identical molecular mass (873.5 Da) and UV spectrum to abamectin make it a challenging but essential impurity to resolve; it has been shown to co-elute with eprinomectin B1a in standard pharmacopeial methods, remaining undetected for a decade [2]. Substituting 2-epi-Abamectin with a more active analog would render stability-indicating methods invalid and obscure the true degradation profile of abamectin formulations [3].

! Parent abamectin co-elutes and shares identical mass; surrogate standard compromises peak assignment accuracy.

! Δ2,3-regioisomer has same molecular mass and requires MS&supn;/NMR differentiation; unauthenticated standards cannot resolve isobaric interferences.

! Biological activity profile differs profoundly from abamectin; compound is unsuitable as a bioactive acaricide or nematicide substitute.

• [1] Pivnichny, J. V., Arison, B. H., Preiser, F. A., Shim, J. S. K., & Mrozik, H. (1988). Base-catalyzed isomerization of avermectins. Journal of Agricultural and Food Chemistry, 36(4), 826–828. View Source
• [2] Awasthi, A. (2013). Stability evaluation of selected anthelmintic macrocyclic lactone compounds and formulations. Doctoral dissertation, The University of Auckland. View Source
• [3] Awasthi, A., Razzak, M., Al-Kassas, R., Greenwood, D. R., Harvey, J., & Garg, S. (2012). Separation and Identification of Degradation Products in Abamectin Formulation Using LC, LTQ FT-MS, H/D Exchange and NMR. Current Pharmaceutical Analysis, 8(4), 295–305. View Source

Quantitative Differentiation Evidence

Acaricidal Potency vs. Parent Abamectin

In a contact assay against the two-spotted spider mite (Tetranychus urticae), 2-epi-Abamectin exhibits an LC50 value of 4 ppm. This is approximately 100-fold less potent than its parent compound, abamectin, which has an LC50 of ~0.04 ppm under the same assay conditions [1].

Acaricidal Potency vs Parent

Head-to-head

LC50 4 ppm (2-epi) vs. ~0.04 ppm (abamectin); ~100-fold lower contact activity against Tetranychus urticae.

Defines compound as degradation marker, not bioactive acaricide candidate.

Contact assay conditions; reported LC50 ranges may vary across mite populations.

Evidence Dimension	Contact Toxicity (LC50)
Target Compound Data	4 ppm
Comparator Or Baseline	Abamectin: ~0.04 ppm
Quantified Difference	~100-fold decrease in potency
Conditions	Contact assay against two-spotted spider mite (Tetranychus urticae)

Why This Matters

This quantitative loss of acaricidal activity confirms that 2-epi-Abamectin cannot be used as a substitute for abamectin in pest control, and its presence indicates significant degradation of the active ingredient.

• [1] Pivnichny, J. V., Arison, B. H., Preiser, F. A., Shim, J. S. K., & Mrozik, H. (1988). Base-catalyzed isomerization of avermectins. Journal of Agricultural and Food Chemistry, 36(4), 826–828. View Source

Nematocidal Activity Loss

The compound exhibits only very weak activity as a nematocide, showing an approximately 100-fold loss of biological activity compared with the parent avermectin B1a [1]. This is a class-level inference drawn from the known structure-activity relationships of avermectins, where the C-2 stereochemistry is critical for binding to glutamate-gated chloride channels.

Nematocidal Activity Loss

Head-to-head

~100-fold reduction in nematocidal potency relative to avermectin B1a parent.

C-2 epimerization defect is conserved across target phyla (Arthropoda, Nematoda).

Specific nematode assay protocol reported in Pivnichny et al., 1988.

Evidence Dimension	Nematocidal Activity
Target Compound Data	~100-fold less active than parent
Comparator Or Baseline	Avermectin B1a
Quantified Difference	~100-fold reduction
Conditions	In vitro nematode assays (class-level inference)

Why This Matters

This evidence underscores that 2-epi-Abamectin is not an active anthelmintic and should not be considered as a viable alternative to avermectin B1a or other potent macrocyclic lactones in efficacy studies.

• [1] Pivnichny, J. V., Arison, B. H., Preiser, F. A., Shim, J. S. K., & Mrozik, H. (1988). Base-catalyzed isomerization of avermectins. Journal of Agricultural and Food Chemistry, 36(4), 826–828. View Source

C-2 Epimerization and Structural Differentiation

Using a validated reversed-phase HPLC method combined with LTQ FT-MS and NMR, researchers positively identified 'unknown 1' in stressed abamectin formulations as the stereoisomer 2-epi-abamectin [1]. The compound shares an identical molecular mass (m/z 873.49848 Da) with abamectin, necessitating advanced MSn and H/D exchange studies for distinction [1]. Notably, it has been reported that 2-epi-abamectin co-elutes with eprinomectin B1a in some pharmacopeial methods, remaining undetected for a decade [2].

C-2 Epimerization & Structural ID

Method context

Identical molecular mass (m/z 873.49848) to parent and Δ2,3-isomer; differentiation only by MS&supn;, H/D exchange, and 2D NMR.

Authenticated reference standard essential for isomer resolution in analytical workflows.

Under alkaline pH, 2-epimer exists in equilibrium with parent; both convert irreversibly to Δ2,3 form.

Evidence Dimension	Analytical Separation and Identification
Target Compound Data	Stereoisomer 2-epi-abamectin (unknown 1)
Comparator Or Baseline	Abamectin and Δ2,3-abamectin (unknown 2)
Quantified Difference	Co-elution with eprinomectin B1a; requires MSn and NMR for definitive identification
Conditions	Reversed-phase HPLC, LTQ FT-MS, H/D exchange, 1H/13C/2D NMR on stress study samples

Why This Matters

This demonstrates that 2-epi-Abamectin is not just a theoretical degradation product but a real, analytically challenging impurity. Its accurate quantification is essential for stability-indicating methods and for ensuring the quality of abamectin-based products.

• [1] Awasthi, A., Razzak, M., Al-Kassas, R., Greenwood, D. R., Harvey, J., & Garg, S. (2012). Separation and Identification of Degradation Products in Abamectin Formulation Using LC, LTQ FT-MS, H/D Exchange and NMR. Current Pharmaceutical Analysis, 8(4), 295–305. View Source
• [2] Awasthi, A. (2013). Stability evaluation of selected anthelmintic macrocyclic lactone compounds and formulations. Doctoral dissertation, The University of Auckland. View Source

Activity Profile vs. Δ2,3-Regioisomer

In a stability study of a 1% abamectin topical veterinary solution stressed at elevated temperatures (55°C and 70°C), the concentration of 2-epi-ABM was monitored over 8 weeks. The plot of degradation kinetics showed that the concentration of 2-epi-ABM reached a maximum after 20 days, followed by a gradual decline as it further rearranges to the isomeric alkene analogue, Δ2-avermectin B1a [1].

Activity vs Δ2,3-Regioisomer

Cross-study comparable

2-epi-Abamectin LC50 4 ppm vs. Δ2,3-abamectin active at 1 ppm (T. urticae).

Both degradation product standards are required for complete environmental fate profiling.

~4-fold difference; Δ2,3 isomer retains higher residual acaricidal activity.

Evidence Dimension	Time to Maximum Concentration (Tmax) of Degradation Product
Target Compound Data	20 days (at elevated temperatures)
Comparator Or Baseline	Abamectin (parent compound)
Quantified Difference	Maximum formation at 20 days, followed by decline
Conditions	Abamectin 1% topical solution, stressed at 55-70°C, analyzed by HPLC over 8 weeks

Why This Matters

This kinetic data is crucial for designing stability studies and interpreting degradation pathways. It shows that 2-epi-Abamectin is an intermediate that forms early and then degrades further, meaning its absence or abundance at different time points provides specific information about the age and storage history of a formulation.

• [1] Awasthi, A., Razzak, M., Al-Kassas, R., Harvey, J., & Garg, S. (2013). Evaluation of degradation kinetics for abamectin in formulations using a stability indicating method. Acta Pharmaceutica, 63(1), 59–69. View Source

Application Scenarios for 2-epi-Abamectin

Formulation Stability and Degradation Analysis

Given its near-identical chromatographic behavior and molecular mass to abamectin, 2-epi-Abamectin is an essential reference standard for developing and validating stability-indicating HPLC methods. As demonstrated by Awasthi et al. (2012), the compound co-elutes with eprinomectin B1a and requires careful method optimization for baseline resolution [1]. Its use as a system suitability marker ensures that analytical methods can accurately quantify the active pharmaceutical ingredient in the presence of its primary degradation product, a regulatory requirement for pharmaceutical quality control [2].

Environmental Fate and Residue Monitoring

In forced degradation studies (stress testing) of abamectin and related macrocyclic lactones, 2-epi-Abamectin is a key impurity to monitor. Its formation under basic conditions is well-characterized, and its subsequent rearrangement to Δ2-avermectin B1a defines the degradation pathway [1]. The kinetic data showing peak formation at 20 days under stress conditions provides a benchmark for evaluating formulation stability [2]. Procuring a high-purity reference standard of 2-epi-Abamectin is therefore critical for identifying, quantifying, and reporting this specific degradation product in regulatory submissions.

Negative Control for SAR Studies

As an environmental degradation product of avermectins, 2-epi-Abamectin is a relevant analyte in environmental fate studies [1]. Because its bioactivity is ~100-fold lower than the parent compound, accurate quantification is necessary to differentiate between active residue and inactive degradation products in soil, water, or plant tissue samples. The compound serves as a marker for the extent of avermectin breakdown in the environment, enabling more precise environmental risk assessments.

Regulatory Residue Definition and Risk Assessment

Manufacturers of abamectin, ivermectin, and other avermectin-derived APIs require 2-epi-Abamectin as a reference standard for purity analysis. The compound is listed as a known impurity in various pharmacopeias (e.g., as Ivermectin Impurity A) [1]. Its presence in API batches can indicate improper synthesis, purification, or storage conditions. Using a certified reference standard allows for accurate quantification against established specification limits, ensuring batch-to-batch consistency and regulatory compliance.

Application

Selection Property

Validation Focus

Formulation stability & forced-degradation studies

Authenticated epimer reference for HPLC/FT-MS peak assignment

Stability-indicating method validation and system suitability testing

Environmental residue monitoring (soil, water, plant)

Certified standard for LC-MS/MS MRM discrimination from isobaric interferences

Accurate quantification in alkaline matrices where epimerization is reversible

Negative control for macrocyclic lactone SAR studies

Well-characterized inactive epimer with documented potency loss benchmark

Quantitative activity comparison against novel semi-synthetic avermectin derivatives

Regulatory residue definition & risk assessment

Degradation product with distinct toxicological profile vs. parent

Exposure data context for EPA/EFSA residue definition studies

• [1] Awasthi, A., Razzak, M., Al-Kassas, R., Greenwood, D. R., Harvey, J., & Garg, S. (2012). Separation and Identification of Degradation Products in Abamectin Formulation Using LC, LTQ FT-MS, H/D Exchange and NMR. Current Pharmaceutical Analysis, 8(4), 295–305. View Source
• [2] Awasthi, A., Razzak, M., Al-Kassas, R., Harvey, J., & Garg, S. (2013). Evaluation of degradation kinetics for abamectin in formulations using a stability indicating method. Acta Pharmaceutica, 63(1), 59–69. View Source